Cas no 56485-61-1 (6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)

6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride structure
56485-61-1 structure
Product Name:6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
CAS No:56485-61-1
MF:C12H18ClN
MW:211.731022357941
CID:1598986
PubChem ID:41901
Update Time:2025-04-21

6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
    • 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-6-METHYL-, HYDROCHLORIDE, (+-)-
    • 56485-61-1
    • (+-)-6,7,8,9-Tetrahydro-6-methyl-5H-benzocyclohepten-6-amine hydrochloride
    • (+-)-6-Amino-6-methyl-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride
    • Inchi: 1S/C12H17N.ClH/c1-12(13)8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6H,4,7-9,13H2,1H3;1H
    • InChI Key: HJOPRBLZBUMUEM-UHFFFAOYSA-N
    • SMILES: [Cl-].[NH3+]C1(C)CC2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 192.972
  • Monoisotopic Mass: 211.112777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6

Experimental Properties

  • Boiling Point: 272.9°C at 760 mmHg
  • Flash Point: 121.5°C
  • PSA: 22.3
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